2,6-difluoro-N-mesitylbenzamide

• Molecular Formula: C16H15F2NO
• Molecular Weight: 275.29 g/mol
• IUPAC Name: 2,6-difluoro-N-(2,4,6-trimethylphenyl)benzamide
• InChI: InChI=1S/C16H15F2NO/c1-9-7-10(2)15(11(3)8-9)19-16(20)14-12(17)5-4-6-13(14)18/h4-8H,1-3H3,(H,19,20)
• InChI Key: FBMQVCBIWIGKEP-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C(=C1)C)NC(=O)C2=C(C=CC=C2F)F)C

Description

2,6-difluoro-N-mesitylbenzamide, also known as DFMB, is a chemical compound that has been extensively studied in the field of medicinal chemistry. DFMB is a member of the benzamide family of compounds, which are known for their diverse biological activities.

Scientific Research Applications

2,6-difluoro-N-mesitylbenzamide has been studied extensively for its potential as a therapeutic agent. It has been shown to have anti-inflammatory, analgesic, and anti-tumor activities in preclinical studies. This compound has also been investigated for its potential as a modulator of ion channels, which are important targets for drug discovery.

Mechanism of Action

2,6-difluoro-N-mesitylbenzamide is believed to exert its biological effects by modulating the activity of ion channels. Specifically, it has been shown to inhibit the activity of the TRPV1 ion channel, which is involved in pain sensation and inflammation. This compound has also been shown to modulate the activity of other ion channels, including the hERG potassium channel and the ASIC3 proton-gated ion channel.
Biochemical and Physiological Effects:
In addition to its effects on ion channels, this compound has been shown to have a number of other biochemical and physiological effects. It has been shown to inhibit the activity of COX-2, an enzyme involved in inflammation, and to reduce the levels of pro-inflammatory cytokines. This compound has also been shown to induce apoptosis in cancer cells and to inhibit tumor growth in animal models.

Advantages and Limitations for Lab Experiments

2,6-difluoro-N-mesitylbenzamide has several advantages for use in lab experiments. It is stable under a wide range of conditions and can be easily synthesized in large quantities. This compound is also relatively non-toxic, making it suitable for use in cell culture and animal studies. However, this compound has some limitations for use in lab experiments. It is not water-soluble, which can make it difficult to administer to animals or to use in certain assays. Additionally, this compound has not been extensively studied in humans, so its safety and efficacy in humans is not yet known.

Future Directions

There are several future directions for research on 2,6-difluoro-N-mesitylbenzamide. One area of interest is the development of this compound derivatives with improved potency and selectivity for ion channels. Another area of interest is the investigation of this compound as a potential therapeutic agent for a variety of diseases, including pain, inflammation, and cancer. Finally, there is a need for further studies to elucidate the mechanism of action of this compound and to determine its safety and efficacy in humans.
Conclusion:
In conclusion, this compound is a promising compound with a wide range of potential applications in the field of medicinal chemistry. Its synthesis method is well-established, and it has been extensively studied for its biological activities. This compound has a unique mechanism of action that involves modulation of ion channel activity, and it has several advantages for use in lab experiments. Future research on this compound will likely focus on the development of derivatives with improved potency and selectivity, as well as investigation of its potential as a therapeutic agent for a variety of diseases.

Synthesis Methods

The synthesis of 2,6-difluoro-N-mesitylbenzamide involves the reaction of 2,6-difluorobenzoyl chloride with mesitylamine in the presence of a base such as triethylamine. The reaction proceeds under mild conditions and yields a high purity product. The synthesis of this compound has been optimized to ensure reproducibility and scalability.